molecular formula C9H15N3 B3022322 Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine CAS No. 883544-80-7

Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine

Cat. No. B3022322
CAS RN: 883544-80-7
M. Wt: 165.24 g/mol
InChI Key: CPHCIYGRSFZNRD-UHFFFAOYSA-N
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Description

“Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine” is a chemical compound that belongs to the class of organic compounds known as indazoles . Indazoles are compounds containing an indazole, which is a bicyclic heterocycle made up of a benzene fused to a pyrazole .


Synthesis Analysis

The synthesis of “Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine” involves two steps . The first step is the condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol, which yields cyclic β-keto esters . These are then treated with hydrazine hydrate in ethanol under reflux to give the final product .


Molecular Structure Analysis

The molecular structure of “Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine” has been studied using various spectroscopic techniques . The 1H, 13C NMR, and IR spectra for all the compounds were investigated . HMBC, HSQC, COSY, and NOESY spectra of the representative compounds were studied . The stereochemistry of a six-membered ring of the fused indazoles resembled that of keto esters .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine” are condensation and dehydration . The mechanism of the second step was different from the expected one. Dehydration was faster than cyclization, and the cyclic intermediates formed in the reaction course were unstable and easily underwent amido-imidol tautomerism, yielding stable 1H-indazoles .

Scientific Research Applications

Anti-Inflammatory Activity

Indazoles have been investigated for their anti-inflammatory potential. For instance, 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole exhibited high anti-inflammatory activity with minimal ulcerogenic potential . Additionally, 2-benzyl-3-phenylamino-4,5-dihydro-2H-benz[g]indazoles showed antinociceptive activity . These findings highlight the potential of indazoles, including our compound of interest, as anti-inflammatory agents.

Anticancer Properties

While specific studies on our compound are limited, other indazole derivatives have demonstrated anticancer activity. Researchers have synthesized N-phenyl-1H-indazole-1-carboxamides and evaluated their antiproliferative effects against various tumor cell lines . Further exploration of our compound’s anticancer potential is warranted.

Anti-HIV Activity

Indole derivatives, including indazoles, have been studied for their anti-HIV properties. For example, indolyl and oxochromenyl xanthenone derivatives were investigated as potential anti-HIV-1 agents . Although our compound’s direct anti-HIV effects remain unexplored, it falls within this pharmacologically relevant class.

Analgesic Potential

Certain indazole compounds exhibit analgesic properties. For instance, 2,3-disubstituted tetrahydro-2H-indazoles were screened for in vivo anti-inflammatory potential and demonstrated analgesic effects . Investigating our compound’s analgesic activity could yield valuable insights.

Other Biological Activities

Indazoles have been associated with hypoglycemic, antiprotozoal, antihypertensive, and other activities . While direct evidence for our compound is limited, its indazole moiety suggests a wide range of potential applications.

Future Directions

“Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine” and similar compounds have potential activities against microorganisms and significance in the pharmaceutical field . Therefore, future research could focus on exploring its biological activities and potential therapeutic applications.

properties

IUPAC Name

N-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15N3/c1-10-6-9-7-4-2-3-5-8(7)11-12-9/h10H,2-6H2,1H3,(H,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CPHCIYGRSFZNRD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC1=NNC2=C1CCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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